Cas no 14146-09-9 (2-Methyl-5-nitro-1-benzofuran)

• Product Name: 2-Methyl-5-nitro-1-benzofuran
• CAS No: 14146-09-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD00460709
• CID: 1304606
• PubChem ID: 4487453
• Update Time: 2025-10-29

2-Methyl-5-nitro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-1-benzofuran
• 2-methyl-5-nitrobenzofuran
• 2-methyl-5-nitro-benzofuran
• BENZOFURAN, 2-METHYL-5-NITRO-
• CS-0038875
• ALBB-024107
• AKOS003264082
• DTXSID80403671
• GDQWGORSGRIJCV-UHFFFAOYSA-N
• AS-59899
• SCHEMBL266607
• 14146-09-9
• W12157
• 2-Methyl-5-nitro-1-benzofuran

• MDL： MFCD00460709
• Inchi： 1S/C9H7NO3/c1-6-4-7-5-8(10(11)12)2-3-9(7)13-6/h2-5H,1H3
• InChI Key： GDQWGORSGRIJCV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 56.28

Additional information on 2-Methyl-5-nitro-1-benzofuran

2-Methyl-5-nitro-1-benzofuran: A Comprehensive Overview

2-Methyl-5-nitro-1-benzofuran, also known by its CAS Registry Number 14146-09-9, is a fascinating organic compound with a unique structure and a wide range of applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of the methyl and nitro groups at specific positions on the benzofuran framework imparts distinctive chemical properties, making it a subject of interest in various fields of research and industry.

The molecular formula of 2-Methyl-5-nitro-1-benzofuran is C₁₀H₈N₂O₃, and its molecular weight is approximately 208.18 g/mol. The compound exhibits a yellow crystalline solid appearance under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various synthetic and analytical applications.

Recent studies have highlighted the potential of 2-Methyl-5-nitro-1-benzofuran in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The nitro group at the 5-position plays a crucial role in modulating the compound's reactivity, making it an ideal candidate for further functionalization.

In terms of synthesis, 2-Methyl-5-nitro-1-benzofuran can be prepared through various methods, including oxidation reactions and cyclization processes. One of the most efficient routes involves the oxidation of a suitable dihydrobenzofuran derivative using strong oxidizing agents such as potassium permanganate or Jones reagent. The methyl group at the 2-position ensures steric hindrance, which can influence the reaction pathway and product selectivity.

The spectroscopic properties of 2-Methyl-5-nitro-1-benzofuran have been thoroughly investigated using techniques such as UV-vis spectroscopy, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). These studies provide valuable insights into the electronic structure and bonding interactions within the molecule. For instance, the UV-vis spectrum reveals strong absorption bands corresponding to π→π* transitions, which are characteristic of aromatic systems.

Another area of interest is the application of 2-Methyl-5-nitro-1-benzofuran in materials science. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and optoelectronic devices. The unique electronic properties of this compound make it a promising candidate for applications in organic electronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical calculations on 2-Methyl-5-nitro-1-benzofuran. These studies provide insights into its electronic structure, reactivity, and potential for further functionalization. For example, density functional theory (DFT) calculations have been used to predict the compound's frontier molecular orbitals, which are critical for understanding its chemical reactivity.

In conclusion, 2-Methyl-5-nitro-1-benzofuran is a versatile compound with significant potential in various fields due to its unique structure and chemical properties. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, ensuring its relevance in both academic and industrial settings.